Cas no 5424-01-1 (3-Amino-2-pyrazinecarboxylic acid)

3-Amino-2-pyrazinecarboxylic acid is a heterocyclic organic compound featuring both amino and carboxylic acid functional groups on a pyrazine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and biologically active molecules. Its pyrazine core offers stability and reactivity, enabling applications in medicinal chemistry, such as the synthesis of antiviral or antibacterial agents. The compound’s dual functionality allows for further derivatization, facilitating the creation of complex molecular architectures. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic processes.
3-Amino-2-pyrazinecarboxylic acid structure
5424-01-1 structure
Product Name:3-Amino-2-pyrazinecarboxylic acid
CAS No:5424-01-1
MF:C5H5N3O2
MW:139.112100362778
MDL:MFCD00006141
CID:45853
PubChem ID:72656
Update Time:2025-06-09

3-Amino-2-pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Aminopyrazine-2-carboxylic acid
    • 3-AMINO-2-PYRAZINECARBOXYLIC ACID
    • 2-Amino-3-pyrazinecarboxylic Acid
    • 2-aminopyrazine-3-carboxylic acid
    • 2-Pyrazinecarboxylic acid,3-amino
    • 3-amino-2-carboxy-pyrazine
    • 3-Aminophrazine-2-carboxylic acid
    • 3-AMINOPIPERAZINE-2-CARBOXYLIC ACID
    • 3-Aminopyrazine-2-ca
    • 3-amino-pyrazine-2-carboxylic acid
    • 3-Aminopyrazinoic acid
    • AI3-61137
    • Pyrazinecarboxylic acid, 3-amino-
    • NSC 225114
    • NSC 13148
    • TIMTEC-BB SBB004179
    • 3-Aminopyrazine 2-Carboxyilic Acid
    • 3-AMINOPYRAZINE-2-CARBOXYLIC ACID‘5424-01-1
    • 7. 3-AMinopyrazine-2-carboxylic acid
    • DTXSID20202589
    • 3-Aminopyrazine-2-carboxylicacid
    • STR04136
    • MS-0291
    • NSC135056
    • AKOS000121386
    • 3-AMINO-2-PYRAZINOIC ACID
    • W-105651
    • UNII-X78B5D12FN
    • 5424-01-1
    • EN300-16898
    • PYRAZINOIC ACID, 3-AMINO-
    • A0848
    • X78B5D12FN
    • SCHEMBL65106
    • MFCD00006141
    • 3-aminopyrazine carboxylic acid
    • Z56818526
    • 2-PYRAZINECARBOXYLIC ACID, 3-AMINO-
    • NSC-225114
    • EINECS 226-558-7
    • CHEMBL5205921
    • Deacetylhypnosin
    • CS-W020071
    • AM20070435
    • NSC225114
    • HMS1786J07
    • 3-Aminopyrazinecarboxylic acid
    • HY-Y1702
    • 2-Amino-3-carboxypyrazine
    • EC 226-558-7
    • AC-1268
    • FT-0615066
    • 3-Amino-2-carboxypyrazine
    • F8880-4479
    • NS00006077
    • 3-Amino-2-pyrazinecarboxylic acid, >=99%
    • 59698-27-0
    • NSC-13148
    • AB-323/25048525
    • Oprea1_107188
    • NSC13148
    • SY005247
    • FT-0614898
    • AB00606
    • pyrazine, 2-amino-3-carboxy-
    • DB-022275
    • STK525001
    • 3-Amino-2-pyrazinecarboxylic acid
    • MDL： MFCD00006141
    • Inchi： 1S/C5H5N3O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H2,6,8)(H,9,10)
    • InChI Key： ZAGZIOYVEIDDJA-UHFFFAOYSA-N
    • SMILES： OC(C1C(N)=NC=CN=1)=O
    • BRN： 124835

Computed Properties

  • Exact Mass: 139.03800
  • Monoisotopic Mass: 139.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.2
  • Topological Polar Surface Area: 89.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4551 (rough estimate)
  • Melting Point: 205-210 °C (dec.) (lit.)
  • Boiling Point: 401.3°C at 760 mmHg
  • Flash Point: 401.3 °C at 760 mmHg
  • Refractive Index: 1.5900 (estimate)
  • Solubility: DMSO (Sparingly) , Methanol (Slightly)
  • PSA: 89.10000
  • LogP: 0.33820
  • Solubility: Not determined
  • pka: 3.65±0.10(Predicted)

3-Amino-2-pyrazinecarboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

3-Amino-2-pyrazinecarboxylic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-2-pyrazinecarboxylic acid Pricemore >>

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3-Amino-2-pyrazinecarboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5424-01-1)3-Aminopyrazine-2-carboxylic acid
Order Number:sfd15428
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5424-01-1)3-氨基吡嗪-2-羧酸
Order Number:LE2469122;LE18692
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

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5424-01-1 (3-Amino-2-pyrazinecarboxylic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5424-01-1)3-Aminopyrazine-2-carboxylic acid
sfd15428
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5424-01-1)3-氨基吡嗪-2-羧酸
LE2469122;LE18692
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email